Ethyl 3-(5,6-dimethyl-3-pyridyl)propionate

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: ethyl 3-(5,6-dimethylpyridin-3-yl)propanoate
• InChI: InChI=1S/C12H17NO2/c1-4-15-12(14)6-5-11-7-9(2)10(3)13-8-11/h7-8H,4-6H2,1-3H3
• InChI Key: ZURUNHBLOGXHCQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC1=CN=C(C(=C1)C)C

Description

Ethyl 3-(5,6-dimethyl-3-pyridyl)propionate is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethyl 3-(5,6-dimethyl-3-pyridyl)propionate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 3-(5,6-dimethyl-3-pyridyl)propionate including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Ethyl 3-(2-chloro-5,6-dimethyl-3-pyridyl)acrylate (32.7 gZ) in ethanol (500 ml) was hydrogenated at 25°-30° and 344 kPa using palladium-on-charcoal catalyst (5%, 3 g). The mixture was filtered and the filtrate was evaporated to an oil which was partitioned between chloroform and 2 N hydrochloric acid. The aqueous phase was made basic with aqueous sodium hyroxide, extracted with chloroform and the chloroform extracts were evaporated to give ethyl 3-(5,6-dimethyl-3-pyridyl)propionate (21.8 g, 80%) as an oil.